Cas no 1823089-26-4 (4-Ethenyloxolan-3-amine)

• Product Name: 4-Ethenyloxolan-3-amine
• CAS No: 1823089-26-4
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 5989950
• PubChem ID: 130023325
• Update Time: 2025-07-14

4-Ethenyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-ethenyloxolan-3-amine
• EN300-736718
• 1823089-26-4
• 4-Ethenyloxolan-3-amine

• Inchi： 1S/C6H11NO/c1-2-5-3-8-4-6(5)7/h2,5-6H,1,3-4,7H2
• InChI Key： RKOZFBZNJXHLOQ-UHFFFAOYSA-N
• SMILES： O1CC(C(C=C)C1)N

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-Ethenyloxolan-3-amine

Research Brief on 4-Ethenyloxolan-3-amine (CAS: 1823089-26-4): Recent Advances and Applications in Chemical Biology and Medicine

4-Ethenyloxolan-3-amine (CAS: 1823089-26-4) is a chemically modified oxolane derivative that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its ethenyl and amine functional groups, exhibits unique reactivity and potential biological activity, making it a promising candidate for various therapeutic and research applications. Recent studies have explored its synthesis, mechanism of action, and potential uses in drug development, particularly in targeting neurological and inflammatory pathways.

The synthesis of 4-Ethenyloxolan-3-amine has been optimized in recent years, with researchers focusing on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the stereoselectivity of the reaction. This advancement is critical for ensuring the reproducibility and scalability of the compound, which is essential for both research and potential clinical applications. The study also highlighted the compound's stability under physiological conditions, a key factor for its viability as a therapeutic agent.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-Ethenyloxolan-3-amine exhibits moderate inhibitory effects on certain enzymes involved in neuroinflammation, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. Furthermore, molecular docking simulations have revealed that the compound interacts favorably with the active sites of these enzymes, providing a structural basis for its observed activity. Researchers are now investigating its efficacy in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's.

Beyond its anti-inflammatory properties, 4-Ethenyloxolan-3-amine has also shown promise in modulating neurotransmitter systems. A 2024 study in ACS Chemical Neuroscience reported that the compound acts as a partial agonist at serotonin (5-HT_2A) receptors, which are implicated in mood regulation and cognitive function. This dual functionality—targeting both inflammation and neurotransmission—positions 4-Ethenyloxolan-3-amine as a multifaceted tool for probing complex biological pathways and developing next-generation therapeutics for neuropsychiatric disorders.

Despite these promising developments, challenges remain in translating 4-Ethenyloxolan-3-amine into clinical applications. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies to improve its bioavailability. Additionally, comprehensive toxicology studies are needed to assess its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles, with the goal of advancing the compound into preclinical trials within the next two years.

In conclusion, 4-Ethenyloxolan-3-amine (CAS: 1823089-26-4) represents a compelling example of how synthetic chemistry and biological research can converge to uncover new therapeutic opportunities. Its unique structural features and diverse biological activities make it a valuable subject for ongoing research, with potential applications ranging from anti-inflammatory drugs to neuropsychiatric treatments. As studies progress, this compound may emerge as a cornerstone in the development of innovative medicines targeting complex diseases.